Cas no 815593-66-9 (5-Bromo-2-(1-bromo-ethyl)-3H-pyrimidin-4-one)

• Product Name: 5-Bromo-2-(1-bromo-ethyl)-3H-pyrimidin-4-one
• CAS No: 815593-66-9
• MF: C₆H₆Br₂N₂O
• MW: 281.932639598846
• CID: 2144815
• Update Time: 2023-08-03

5-Bromo-2-(1-bromo-ethyl)-3H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(1-bromo-ethyl)-3H-pyrimidin-4-one
• NJQPJVBGXZKWBO-UHFFFAOYSA-N
• 5-bromo-2-(1-bromoethyl)-3h-pyrimidin-4-one
• 5-Bromo-2-(1-bromo-ethyl)-3H-pyrimidin-4-one

• Inchi： 1S/C6H6Br2N2O/c1-3(7)5-9-2-4(8)6(11)10-5/h2-3H,1H3,(H,9,10,11)
• InChI Key： NJQPJVBGXZKWBO-UHFFFAOYSA-N
• SMILES： BrC(C)C1=NC=C(C(N1)=O)Br

Computed Properties

• Exact Mass: 281.883
• Monoisotopic Mass: 279.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5